Cas no 1060810-24-3 (1-(4-bromo-6-methylpyridin-2-yl)ethanone)

• Product Name: 1-(4-bromo-6-methylpyridin-2-yl)ethanone
• CAS No: 1060810-24-3
• MF: C₈H₈BrNO
• MW: 214.0592212677
• CID: 1170957
• PubChem ID: 46941434
• Update Time: 2025-10-20

1-(4-bromo-6-methylpyridin-2-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromo-6-methylpyridin-2-yl)ethanone
• CTK4A4339
• AKOS015891877
• AB68173
• AG-I-03014
• 1-(4-bromo-6-methyl-2-pyridinyl)-ethanone
• 1-(4-bromo-6-methyl-2-pyridinyl)- ethanone
• I02-2451
• 1-(4-BROMO-6-METHYLPYRIDIN-2-YL)ETHAN-1-ONE
• CTK4A4339; AKOS015891877; AB68173; AG-I-03014; 1-(4-bromo-6-methyl-2-pyridinyl)-ethanone; 1-(4-bromo-6-methyl-2-pyridinyl)- ethanone; I02-2451; 1-(4-BROMO-6-METHYLPYRIDIN-2-YL)ETHAN-1-ONE;
• DTXSID40677432
• 1060810-24-3
• E74029
• CS-0376274
• SCHEMBL24581892
• BS-52110

• Inchi： 1S/C8H8BrNO/c1-5-3-7(9)4-8(10-5)6(2)11/h3-4H,1-2H3
• InChI Key： MTNXMNGNCNJYDL-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)N=C(C(C)=O)C=1

Computed Properties

• Exact Mass: 212.97893g/mol
• Monoisotopic Mass: 212.97893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 30Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(4-bromo-6-methylpyridin-2-yl)ethanone

Comprehensive Overview of 1-(4-bromo-6-methylpyridin-2-yl)ethanone (CAS No. 1060810-24-3): Properties, Applications, and Market Trends

The chemical compound 1-(4-bromo-6-methylpyridin-2-yl)ethanone (CAS No. 1060810-24-3) is a specialized organic molecule with significant relevance in pharmaceutical and agrochemical research. This brominated pyridine derivative features a methyl-substituted pyridine ring and an acetyl functional group, making it a versatile intermediate for synthesizing complex molecules. Its molecular formula, C₈H₈BrNO, and precise structure have garnered attention in drug discovery, particularly for targeting kinase inhibitors and antimicrobial agents.

In recent years, the demand for high-purity pyridine derivatives like 1-(4-bromo-6-methylpyridin-2-yl)ethanone has surged due to their role in developing next-generation therapeutics. Researchers frequently search for "synthesis methods for brominated pyridines" or "CAS 1060810-24-3 suppliers," reflecting its commercial and academic value. The compound’s regioselective bromination at the 4-position of the pyridine ring enhances its reactivity in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in creating biologically active compounds.

From an industrial perspective, 1-(4-bromo-6-methylpyridin-2-yl)ethanone is often discussed alongside trends like "green chemistry in heterocyclic synthesis" and "scalable production of pharmaceutical intermediates." Environmental concerns have driven innovations in solvent-free reactions and catalytic processes to produce such compounds sustainably. Analytical techniques like HPLC and NMR spectroscopy are critical for quality control, ensuring compliance with stringent regulatory standards for pharmaceutical-grade intermediates.

The compound’s thermal stability (typically stable below 200°C) and solubility profile (moderate in polar organic solvents) make it suitable for diverse reaction conditions. Patent databases reveal its utility in crop protection chemicals and anticancer drug candidates, aligning with trending searches such as "pyridine-based agrochemicals 2024" and "small molecule kinase inhibitors." Its crystallographic data and spectroscopic signatures are well-documented, aiding in computational chemistry and AI-driven molecular design.

Market analysts highlight the growing CAGR of the global pyridine derivatives market, where CAS 1060810-24-3 plays a niche but expanding role. Challenges like "cost-effective bromination techniques" and "purification challenges in heterocyclic chemistry" remain focal points for R&D teams. Collaborations between academia and manufacturers aim to optimize routes like microwave-assisted synthesis, reducing energy consumption and waste generation.

In conclusion, 1-(4-bromo-6-methylpyridin-2-yl)ethanone exemplifies the intersection of structural complexity and practical utility in modern chemistry. Its applications span from preclinical drug development to material science innovations, resonating with current interests in "targeted drug delivery systems" and "sustainable chemical manufacturing." As research progresses, this compound will likely remain a cornerstone in the toolkit of synthetic chemists worldwide.